Cas no 2228709-88-2 (tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate
• CAS No: 2228709-88-2
• MF: C₁₁H₂₅N₃O₂
• MW: 231.335102796555
• CID: 5815001
• PubChem ID: 165623116
• Update Time: 2025-08-05

tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate
• EN300-1875632
• 2228709-88-2

• Inchi： 1S/C11H25N3O2/c1-10(2,3)8(7-13-12)14-9(15)16-11(4,5)6/h8,13H,7,12H2,1-6H3,(H,14,15)
• InChI Key： ZDFOEMXVQJHJEW-UHFFFAOYSA-N
• SMILES： O(C(NC(CNN)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.19467705g/mol
• Monoisotopic Mass: 231.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate (CAS No. 2228709-88-2)

The compound tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate, with the CAS registry number 2228709-88-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique hydrazine functional group, which makes it a valuable intermediate in the synthesis of various bioactive compounds. Its structural features, including the tert-butyl protecting group and the 3,3-dimethylbutan-2-yl backbone, contribute to its stability and reactivity in synthetic applications.

In recent years, the demand for tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate has increased due to its role in the development of novel drug candidates. Researchers are particularly interested in its potential as a building block for peptide mimetics and enzyme inhibitors, which are critical in addressing diseases such as cancer and neurodegenerative disorders. The compound's hydrazinyl moiety allows for selective modifications, enabling the creation of targeted therapies with enhanced efficacy and reduced side effects.

From a synthetic chemistry perspective, CAS No. 2228709-88-2 is often utilized in solid-phase peptide synthesis (SPPS) and click chemistry reactions. Its compatibility with a wide range of reagents and conditions makes it a versatile tool for organic chemists. Additionally, the tert-butyloxycarbonyl (Boc) group provides excellent protection for amines during multi-step syntheses, ensuring high yields and purity in the final products.

The growing interest in tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate is also reflected in its frequent appearance in scientific literature and patent filings. Innovations in green chemistry have further highlighted its relevance, as researchers seek sustainable methods to produce this compound with minimal environmental impact. Topics such as catalysis, bioconjugation, and drug delivery systems often feature discussions about its applications, aligning with current trends in precision medicine and nanotechnology.

For those exploring the commercial availability of tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate, it is essential to consider suppliers who adhere to stringent quality control standards. The compound's purity, typically verified by HPLC and NMR analysis, is crucial for ensuring reproducible results in research and development. Furthermore, its storage conditions—often recommended at 2-8°C under inert atmosphere—highlight the need for proper handling to maintain its integrity over time.

In summary, tert-butyl N-(1-hydrazinyl-3,3-dimethylbutan-2-yl)carbamate (CAS No. 2228709-88-2) represents a pivotal compound in modern chemistry and drug discovery. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in advancing scientific and technological frontiers. As the field continues to evolve, this molecule is poised to play an even greater role in addressing some of the most pressing challenges in healthcare and beyond.